Cas no 57743-17-6 (2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)-)

• Product Name: 2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)-
• CAS No: 57743-17-6
• MF: C₁₈H₁₁BrN₂O
• MW: 351.196743249893
• CID: 344374
• PubChem ID: 135496858
• Update Time: 2025-04-19

2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)-
• 5-bromo-3-(naphthalen-1-ylamino)indol-2-one
• 57743-17-6
• AKOS027461682
• AKOS003805035
• DTXSID60452804
• 5-bromo-3-naphthalen-1-ylimino-1H-indol-2-one

• Inchi： 1S/C18H11BrN2O/c19-12-8-9-16-14(10-12)17(18(22)21-16)20-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,(H,20,21,22)
• InChI Key： SNPUMLRYRRISDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)/C(/C(N2)=O)=N/C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 350.00553
• Monoisotopic Mass: 350.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46